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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and correct

common errors in ESO Quality Control 1 (QC1) data.

Frequently Asked Questions (FAQs)
Q1: What is the difference between ESO QC0 and QC1 data?

A: QC0 and QC1 are two distinct levels of quality control for data from ESO telescopes. QC0 is

a real-time assessment of science observations performed at the telescope to ensure

compliance with user-defined constraints and to evaluate the quality of the scientific signal.[1]

In contrast, QC1 focuses on monitoring the instrument's performance and health over time

through the processing of calibration data.[1][2] QC1 parameters are numerical values derived

from pipeline-processed calibration frames, which are then trended and compared against

predefined thresholds to detect anomalies.[2][3]

Q2: Where can I find the QC1 parameters for my data?

A: QC1 parameters are stored in the FITS headers of the pipeline-processed master calibration

files.[3] They are also extracted and archived in the QC1 database, which can be accessed for
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detailed studies and trend analysis.[2][4] The ESO Health Check monitor provides a graphical

interface to visualize the trending of the most critical QC1 parameters.[5][6]

Q3: What is the ESO Health Check monitor and how do I interpret it?

A: The Health Check monitor is a web-based tool that displays trending plots of key QC1
parameters for each VLT instrument.[5][6] It provides a quick visual assessment of an

instrument's health and the quality of calibration data.[5] The monitor uses a color-coded

scoring system: green indicates that the parameters are within the expected thresholds, while

red signals a potential problem.[5] By following the red scores, you can navigate to detailed

plots showing the QC data points that are causing the alert.[7]

Q4: What are ESO pipelines and how do they relate to QC1 data?

A: ESO pipelines are a set of software recipes designed to process raw data from VLT

instruments into scientifically useful formats.[1][8] These pipelines are used to create the

master calibration files from which QC1 parameters are derived.[3] They perform essential data

reduction tasks such as bias subtraction, flat-fielding, wavelength calibration, and removal of

instrumental signatures.[8] Researchers can also use these pipelines to process their own

science data.[1]

Troubleshooting Guides
This section provides detailed troubleshooting guides for specific issues you may encounter in

your ESO QC1 data.

Issue 1: Presence of Fringing in FORS1/FORS2 Imaging
Data
Symptoms: You observe a wave-like or circular pattern of alternating brighter and fainter

regions in your images, particularly in the redder filters (e.g., z_GUNN). This pattern is not

present in screen or twilight flats but appears in night-time science images.

Cause: Fringing is caused by multiple internal reflections within the CCD, especially with strong

monochromatic sky emission lines in the red part of the spectrum.
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Solution: The standard procedure to correct for fringing is to use a dithering observation

technique and create a "superflat" or "nightflat" from your science frames.

Experimental Protocol: Fringing Correction using Dithering

Observation:

Acquire a series of at least five science exposures of your target field.

Between each exposure, apply a small telescope offset (dithering). The offset should be

large enough to ensure that a given pixel on the detector does not see the same part of

the sky in every frame, but small enough that your object of interest remains within the

field of view in all exposures.

Data Reduction:

Bias Subtraction and Flat-Fielding: Perform standard bias subtraction and flat-fielding on

each of your dithered science frames.

Object Masking: Create a mask for each frame to exclude any astronomical sources

(stars, galaxies, etc.).

Superflat Creation: Combine the masked, dithered frames using a median or a clipped-

mean algorithm. This will remove the astronomical objects and leave only the fringe

pattern. The resulting image is your "superflat".

Fringe Correction: Divide each of your original, flat-fielded science frames by the

"superflat". This will remove the fringe pattern from your individual exposures.

Final Image Co-addition: Align and co-add the fringe-corrected science frames to create

your final, deep image.

Logical Workflow for Fringing Correction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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